Cas no 2034288-38-3 (Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine)

• Product Name: Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine
• CAS No: 2034288-38-3
• MF: C₁₅H₂₀F₃NO₂S
• MW: 335.385013580322
• CID: 5378495
• Update Time: 2025-06-15

Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine Chemical and Physical Properties

Names and Identifiers

• Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine

• Inchi： 1S/C15H20F3NO2S/c16-15(17,18)9-11-22(20,21)19-10-5-4-8-14(12-19)13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2
• InChI Key： JIXOTBXLYGZXOW-UHFFFAOYSA-N
• SMILES： N1(S(CCC(F)(F)F)(=O)=O)CCCCC(C2=CC=CC=C2)C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.4±55.0 °C(Predicted)
• pka: -4.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine

Introduction to Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine (CAS No. 2034288-38-3)

Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine (CAS No. 2034288-38-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepines, which are seven-membered heterocyclic compounds with a wide range of biological activities. The unique structure of this compound, featuring a phenyl group and a trifluoropropyl sulfonyl moiety, makes it a promising candidate for various therapeutic applications.

The phenyl group in Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine is known for its aromatic properties and its ability to enhance the lipophilicity of the molecule. This characteristic is crucial for improving the compound's ability to cross biological membranes and reach its target sites within the body. The trifluoropropyl sulfonyl moiety, on the other hand, introduces additional functional groups that can modulate the compound's pharmacological properties, such as its solubility and metabolic stability.

Recent studies have highlighted the potential of Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting specific enzymes involved in neurodegeneration. This makes it a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine has also shown potential in the field of oncology. Studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves disrupting key signaling pathways that are often dysregulated in cancer cells. This selective toxicity makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic profile of Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a relatively long half-life, which could translate into once-daily dosing regimens in clinical settings.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine in human subjects. These trials are designed to assess various endpoints, including pharmacodynamic responses, biomarker changes, and clinical outcomes. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

The structural diversity and functional versatility of Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine also make it an attractive platform for chemical modifications. Researchers are exploring different derivatives of this compound to optimize its pharmacological properties further. For instance, modifications to the trifluoropropyl sulfonyl group have shown promise in enhancing the compound's potency and selectivity against specific targets.

In conclusion, Hexahydro-3-phenyl-1-[(3,3,3-trifluoropropyl)sulfonyl]-1H-azepine (CAS No. 2034288-38-3) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents targeting neurological disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.